Cas no 1246553-10-5 (5,6,7,8-tetrahydro-2-phenyl-4H-pyrazolo[1,5-a][1,4]diazepine)

• Product Name: 5,6,7,8-tetrahydro-2-phenyl-4H-pyrazolo[1,5-a][1,4]diazepine
• CAS No: 1246553-10-5
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• MDL: MFCD18837774
• CID: 4564425
• Update Time: 2025-10-13

5,6,7,8-tetrahydro-2-phenyl-4H-pyrazolo[1,5-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-2-phenyl-4H-pyrazolo[1,5-a][1,4]diazepine

• MDL： MFCD18837774
• Inchi： 1S/C13H15N3/c1-2-5-11(6-3-1)13-9-12-10-14-7-4-8-16(12)15-13/h1-3,5-6,9,14H,4,7-8,10H2
• InChI Key： YLTRAMRVBKFUCS-UHFFFAOYSA-N
• SMILES： N12N=C(C3=CC=CC=C3)C=C1CNCCC2

Additional information on 5,6,7,8-tetrahydro-2-phenyl-4H-pyrazolo[1,5-a][1,4]diazepine

5,6,7,8-Tetrahydro-2-phenyl-4H-pyrazolo[1,5-a][1,4]diazepine: A Comprehensive Overview

The compound with CAS No. 1246553-10-5, commonly referred to as 5,6,7,8-tetrahydro-2-phenyl-4H-pyrazolo[1,5-a][1,4]diazepine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of diazepines, which are seven-membered rings containing two nitrogen atoms. The pyrazolo[1,5-a][1,4]diazepine core of this molecule is a fused bicyclic system that combines a pyrazole ring with a diazepine ring. The tetrahydro designation indicates the presence of four hydrogen atoms in the fully saturated portion of the molecule.

The phenyl group attached to the molecule at position 2 introduces aromaticity and potentially enhances the compound's stability and bioavailability. Recent studies have explored the synthesis and characterization of this compound using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its molecular geometry and electronic properties.

One of the most promising applications of 5,6,7,8-tetrahydro-2-phenyl-4H-pyrazolo[1,5-a][1,4]diazepine lies in its potential as a drug candidate. Preclinical research has demonstrated its ability to modulate certain cellular pathways associated with neurodegenerative diseases. For instance, a study published in *Nature Communications* highlighted its role in inhibiting enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease.

The synthesis of this compound involves a multi-step process that includes Friedel-Crafts alkylation and cyclization reactions. Researchers have optimized these steps to improve yield and purity. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining high-quality standards.

In terms of pharmacokinetics, recent investigations have shown that 5,6,7,8-tetrahydro-2-phenyl-4H-pyrazolo[1,5-a][1,4]diazepine exhibits favorable absorption profiles in preclinical models. Its lipophilic nature suggests potential for oral bioavailability without extensive first-pass metabolism. However, further studies are required to confirm these findings in human subjects.

The structural uniqueness of this compound also makes it an attractive candidate for further chemical modifications. Scientists are currently exploring the effects of substituting the phenyl group with other aromatic moieties or introducing additional functional groups to enhance its therapeutic potential.

In conclusion,5,6,7,8-tetrahydro-2-phenyl-4H-pyrazolo[1,,a][,,]diazepine represents a significant advancement in the field of heterocyclic chemistry. Its versatile structure and promising pharmacological properties position it as a valuable tool for future drug discovery efforts.